Cas no 849408-91-9 (Cyclohexanone, 3-(cyclohexylthio)-)
849408-91-9 structure
Product Name:Cyclohexanone, 3-(cyclohexylthio)-
CAS No:849408-91-9
MF:C12H20OS
MW:212.351602554321
CID:665815
PubChem ID:11206638
Update Time:2025-04-19
Cyclohexanone, 3-(cyclohexylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-(cyclohexylthio)-
- 3-cyclohexylsulfanylcyclohexan-1-one
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- Inchi： 1S/C12H20OS/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h11-12H,1-9H2
- InChI Key： GUUQYHSGBQYBER-UHFFFAOYSA-N
- SMILES： S(C1CC(CCC1)=O)C1CCCCC1
Computed Properties
- Exact Mass: 212.12348643g/mol
- Monoisotopic Mass: 212.12348643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.4Ų
Cyclohexanone, 3-(cyclohexylthio)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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